Cas no 1806796-17-7 (3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806796-17-7
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4853001
• Update Time: 2025-05-22

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-9(11)6-4-15-7(3-13)8(14)5(6)1-2-12/h4,9H,1,14H2
• InChI Key： WLJQWSROVZGROH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 1
• Topological Polar Surface Area: 86.5

Additional information on 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806796-17-7)

The compound 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806796-17-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule incorporates several functional groups, including an amino group (-NH2), a cyano group (-CN), and a difluoromethyl group (-CHF2), all of which contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging multi-step strategies that involve both traditional and modern methodologies. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the pyridine ring with high precision. The integration of these functional groups into a single molecule has opened new avenues for exploring its applications in drug discovery, materials science, and advanced organic synthesis.

One of the most notable aspects of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile is its electronic configuration. The presence of electron-withdrawing groups like the cyano and difluoromethyl groups significantly alters the electronic properties of the pyridine ring, making it highly reactive towards nucleophilic and electrophilic attacks. This characteristic has been exploited in various catalytic transformations, where the compound serves as a versatile building block for constructing complex molecular architectures.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and stability under various environmental conditions.

Moreover, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile has garnered attention in medicinal chemistry due to its potential as a lead compound for drug development. Its ability to interact with biological systems through hydrogen bonding and π–π interactions makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, highlighting its potential as a therapeutic agent.

The synthesis of this compound has also been optimized through green chemistry approaches, reducing the environmental footprint associated with its production. For example, solvent-free reaction conditions and recyclable catalysts have been employed to achieve higher yields while minimizing waste generation. These advancements underscore the commitment to sustainable practices in modern chemical research.

In conclusion, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806796-17-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for advancing scientific research and technological innovation.